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Compound of Interest

Compound Name: Methyl 5-(methyilthio)picolinate
Cat. No.: B13929764
Get Quote

CAS Number: 74470-44-3 Synonyms: 5-(FR i 55 )l I BB ik B g

This technical guide provides a comprehensive overview of Methyl 5-(methylthio)picolinate,
a picolinate derivative of interest to researchers, scientists, and professionals in drug
development. While specific data for this compound is limited in publicly available literature, this
guide synthesizes information on picolinate chemistry, offering insights into its potential
synthesis, properties, and applications.

Chemical Identity and Properties

Methyl 5-(methylthio)picolinate belongs to the picolinate family, which are esters or salts of
picolinic acid (pyridine-2-carboxylic acid). The structure of picolinates is a key building block in
many biologically active compounds.

Table 1: Physicochemical Properties of Methyl 5-(methylthio)picolinate (Predicted and
Inferred)
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Property Value Source
CAS Number 74470-44-3 [1]
Molecular Formula CsHsNO:2S Inferred
Molecular Weight 183.23 g/mol Inferred
) ) o Inferred from related
Appearance Likely a solid or liquid
compounds
o Expected to be soluble in Inferred from related
Solubility ]
common organic solvents compounds

Note: Due to a lack of specific experimental data for Methyl 5-(methylthio)picolinate, some
properties are inferred from structurally similar compounds.

Synthesis and Characterization

A definitive, peer-reviewed synthesis protocol for Methyl 5-(methylthio)picolinate is not
readily available. However, based on general organic chemistry principles and known
syntheses of other picolinate esters, a plausible synthetic route can be proposed.

Hypothetical Synthesis Protocol

The most common method for synthesizing methyl esters of carboxylic acids is through Fischer
esterification. In this case, 5-(methylthio)picolinic acid would be the starting material.

Reaction:

5-(methylthio)picolinic acid + Methanol & Methyl 5-(methylthio)picolinate + Water
Step-by-Step Methodology:

» Acid Dissolution: Dissolve 5-(methylthio)picolinic acid in an excess of methanol.

o Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or thionyl
chloride.
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Reflux: Heat the reaction mixture to reflux for several hours to drive the equilibrium towards

the product.

Monitoring: Monitor the reaction progress using thin-layer chromatography (TLC).

Work-up: Once the reaction is complete, neutralize the excess acid with a mild base (e.g.,

sodium bicarbonate solution).

Extraction: Extract the product into an organic solvent (e.g., ethyl acetate).

Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

concentrate it under reduced pressure. The crude product can be further purified by column

chromatography.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o 1. file.medchemexpress.com [file.medchemexpress.com]

 To cite this document: BenchChem. [Methyl 5-(methylthio)picolinate: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13929764/docs#methyl-5-methylthio-picolinate-a-
technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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